Cas no 14471-85-3 (4H-1,2,4-Triazole,4-(4-methylphenyl)-3,5-diphenyl-)

4H-1,2,4-Triazole,4-(4-methylphenyl)-3,5-diphenyl- structure
14471-85-3 structure
Product Name:4H-1,2,4-Triazole,4-(4-methylphenyl)-3,5-diphenyl-
CAS No:14471-85-3
MF:C21H17N3
MW:311.379784345627
CID:200681
PubChem ID:759770
Update Time:2025-04-19

4H-1,2,4-Triazole,4-(4-methylphenyl)-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,4-(4-methylphenyl)-3,5-diphenyl-
    • 3,5-Diphenyl-4-p-tolyl-4H-[1,2,4]triazole
    • AKOS000576036
    • SCHEMBL12427242
    • 3,5-diphenyl-4-(p-tolyl)-1,2,4-triazole;5-Pregnen-3beta-ol-20-one
    • DTXSID70932389
    • 14471-85-3
    • 4-(4-Methylphenyl)-3,5-diphenyl-4H-1,2,4-triazole
    • 3,5-diphenyl-4-(4'-methylphenyl)-4h-1,2,4-triazole
    • A808328
    • Inchi: 1S/C21H17N3/c1-16-12-14-19(15-13-16)24-20(17-8-4-2-5-9-17)22-23-21(24)18-10-6-3-7-11-18/h2-15H,1H3
    • InChI Key: NSHABLYJWWWBJD-UHFFFAOYSA-N
    • SMILES: N1(C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 311.14241
  • Monoisotopic Mass: 311.142248
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7
  • XLogP3: 4.8

Experimental Properties

  • Density: 1.12
  • Boiling Point: 515.4°Cat760mmHg
  • Flash Point: 265.5°C
  • Refractive Index: 1.636
  • PSA: 30.71

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